N1-(4-ethoxyphenyl)-N2-(2-methoxyphenethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-ethoxyphenyl)-N2-(2-methoxyphenethyl)oxalamide, also known as OEA, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. OEA belongs to the family of fatty acid ethanolamides and is structurally similar to anandamide, an endocannabinoid that regulates appetite and mood.
Scientific Research Applications
Synthesis and Structural Analysis
- A novel synthetic approach for creating di- and mono-oxalamides, including derivatives similar to N1-(4-ethoxyphenyl)-N2-(2-methoxyphenethyl)oxalamide, has been developed. This method involves acid-catalyzed rearrangement and provides a high-yield, operationally simple route for synthesizing anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).
- Research on the molecular structure and spectroscopic analysis of oxalate compounds related to this compound provides insights into the chemical behavior and structural parameters governing their reactivity. The study used experimental observations and theoretical predictions to understand these compounds better (Şahin et al., 2015).
Chemical Reactivity and Applications
- The electrochemical properties of N-oxyl compounds, which include oxalamide derivatives, have been studied extensively. These compounds serve as catalysts in selective oxidation reactions, showing potential for various electrosynthetic applications due to their facile redox behavior at electrode surfaces (Nutting et al., 2018).
- A study on copper-catalyzed coupling reactions highlights the utility of oxalamide derivatives in facilitating the amidation of (hetero)aryl chlorides. This demonstrates the role of such compounds in complex organic syntheses, offering efficient pathways to obtain a wide range of aromatic and aliphatic primary amides (De et al., 2017).
properties
IUPAC Name |
N'-(4-ethoxyphenyl)-N-[2-(2-methoxyphenyl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4/c1-3-25-16-10-8-15(9-11-16)21-19(23)18(22)20-13-12-14-6-4-5-7-17(14)24-2/h4-11H,3,12-13H2,1-2H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCZHMYRXXAXDSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C(=O)NCCC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.